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Compound of Interest

Compound Name: 2,4-Dibromoquinazoline

Cat. No.: B1339624 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data and a

detailed experimental protocol for the synthesis of 2,4-dibromoquinazoline, a key

intermediate in the development of various pharmaceutical compounds. This document is

intended for researchers, scientists, and professionals in the field of drug development and

medicinal chemistry.

Summary of Spectroscopic Data
The following table summarizes the key spectroscopic data for 2,4-dibromoquinazoline (CAS

No. 872998-61-3). This data is essential for the characterization and quality control of the

compound.

Spectroscopic Technique Data

¹H NMR Data not available in the searched resources.

¹³C NMR Data not available in the searched resources.

Infrared (IR) Spectroscopy Data not available in the searched resources.

Mass Spectrometry (MS)
Molecular Formula: C₈H₄Br₂N₂[1][2] Molecular

Weight: 287.94 g/mol [1]
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Experimental Protocols
A detailed experimental protocol for the synthesis of 2,4-dibromoquinazoline is provided

below. This method is based on established synthetic routes for analogous quinazoline

derivatives.

Synthesis of 2,4-Dibromoquinazoline from Quinazoline-2,4-dione

This procedure outlines the conversion of quinazoline-2,4-dione to 2,4-dibromoquinazoline.

Materials:

Quinazoline-2,4-dione

Phosphorus oxybromide (POBr₃) or a mixture of phosphorus pentabromide (PBr₅) and

phosphorus oxychloride (POCl₃)

N,N-Dimethylaniline or other suitable base

Anhydrous toluene or other high-boiling inert solvent

Standard laboratory glassware for reflux and inert atmosphere reactions

Magnetic stirrer and heating mantle

Rotary evaporator

Apparatus for filtration and purification (e.g., column chromatography)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a nitrogen inlet, a mixture of

quinazoline-2,4-dione (1 equivalent) and phosphorus oxybromide (excess, e.g., 5-10

equivalents) in anhydrous toluene is prepared. Alternatively, a mixture of phosphorus

pentabromide and phosphorus oxychloride can be used.

A catalytic amount of N,N-dimethylaniline is added to the suspension.
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The reaction mixture is heated to reflux under a nitrogen atmosphere for several hours. The

progress of the reaction should be monitored by a suitable technique, such as Thin Layer

Chromatography (TLC).

Upon completion of the reaction, the mixture is cooled to room temperature.

The excess phosphorus halides and solvent are carefully removed under reduced pressure

using a rotary evaporator.

The residue is cautiously quenched with ice-water.

The resulting crude product is extracted with a suitable organic solvent, such as

dichloromethane or ethyl acetate.

The combined organic layers are washed with saturated sodium bicarbonate solution and

brine, then dried over anhydrous sodium sulfate.

The solvent is evaporated to yield the crude 2,4-dibromoquinazoline.

The crude product is purified by column chromatography on silica gel using an appropriate

eluent system (e.g., a gradient of ethyl acetate in hexane) to afford the pure 2,4-
dibromoquinazoline.

The structure and purity of the final product should be confirmed by spectroscopic methods

(¹H NMR, ¹³C NMR, MS) and melting point determination.

Workflow and Logical Relationships
The following diagram illustrates the logical workflow from the synthesis of 2,4-
dibromoquinazoline to its comprehensive spectroscopic analysis.

Starting Material:
Quinazoline-2,4-dione

Chemical Synthesis:
Bromination Reaction

Reactants Purification:
Column Chromatography

Crude Product Final Product:
2,4-Dibromoquinazoline
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Caption: Workflow for the Synthesis and Spectroscopic Analysis of 2,4-Dibromoquinazoline.

This technical guide serves as a foundational resource for the synthesis and characterization of

2,4-dibromoquinazoline. The provided information is intended to facilitate further research

and development in the synthesis of novel quinazoline-based compounds with potential

therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,4-dibromoquinazoline - CAS:872998-61-3 - Abovchem [abovchem.com]

2. pschemicals.com [pschemicals.com]

To cite this document: BenchChem. [Spectroscopic and Synthetic Profile of 2,4-
Dibromoquinazoline: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1339624#spectroscopic-data-nmr-ir-ms-of-2-4-
dibromoquinazoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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